Cas no 136167-38-9 (3-(4-methyl-1H-imidazol-1-yl)phenol)

• Product Name: 3-(4-methyl-1H-imidazol-1-yl)phenol
• CAS No: 136167-38-9
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD24715247
• CID: 1239289
• PubChem ID: 10241285
• Update Time: 2025-06-13

3-(4-methyl-1H-imidazol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(4-methyl-1H-imidazol-1-yl)-
• 3-(4-methyl-1H-imidazol-1-yl)phenol
• EN300-2573919
• SCHEMBL9451324
• 136167-38-9
• 3-(4-methylimidazol-1-yl)phenol
• starbld0011552

• MDL： MFCD24715247
• Inchi： 1S/C10H10N2O/c1-8-6-12(7-11-8)9-3-2-4-10(13)5-9/h2-7,13H,1H3
• InChI Key： XPEBJVAMQTZLCP-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)N1C=NC(C)=C1

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Additional information on 3-(4-methyl-1H-imidazol-1-yl)phenol

3-(4-Methyl-1H-imidazol-1-yl)phenol (CAS No. 136167-38-9): An Overview of Its Properties, Applications, and Recent Research Developments

3-(4-Methyl-1H-imidazol-1-yl)phenol, also known by its CAS number 136167-38-9, is a versatile compound with significant applications in the fields of medicinal chemistry, biochemistry, and materials science. This aromatic compound features a phenolic hydroxyl group and a 4-methylimidazole substituent, which confer unique chemical and biological properties. In this comprehensive overview, we will delve into the structure, synthesis, biological activities, and recent research advancements of 3-(4-methyl-1H-imidazol-1-yl)phenol.

Structure and Synthesis: The molecular formula of 3-(4-methyl-1H-imidazol-1-yl)phenol is C₉H₁₀N₂O, with a molecular weight of approximately 158.18 g/mol. The compound can be synthesized through various methods, including the reaction of 4-methylimidazole with phenol in the presence of a suitable catalyst. One common approach involves the nucleophilic substitution of a halogenated derivative of 4-methylimidazole with phenol. This method yields high purity 3-(4-methyl-1H-imidazol-1-yl)phenol, which can be further purified by recrystallization or chromatography.

Physical and Chemical Properties: 3-(4-Methyl-1H-imidazol-1-yl)phenol is a white to off-white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound has a melting point ranging from 75°C to 78°C and a boiling point around 260°C at standard pressure. The presence of the phenolic hydroxyl group makes it capable of forming hydrogen bonds, which can influence its solubility and reactivity in various media.

Biological Activities: One of the most intriguing aspects of 3-(4-methyl-1H-imidazol-1-yl)phenol is its potential biological activities. Recent studies have shown that this compound exhibits antioxidant properties due to its ability to scavenge free radicals. This activity is attributed to the phenolic hydroxyl group, which can donate a hydrogen atom to neutralize reactive oxygen species (ROS). Additionally, 3-(4-methyl-1H-imidazol-1-yl)phenol

Biochemical Applications: In biochemical research, 3-(4-methyl-1H-imidazol-1-yl)phenol has been used as a tool compound to study enzyme inhibition and receptor interactions. For instance, it has been shown to inhibit certain metalloproteinases, which are involved in various physiological processes such as tissue remodeling and cancer metastasis. The compound's ability to interact with metal ions through its imidazole moiety makes it a valuable probe for investigating metalloenzyme function.

Mechanistic Insights: Recent studies have provided deeper insights into the mechanisms underlying the biological activities of 3-(4-methyl-1H-imidazol-1-yl)phenol. For example, research has demonstrated that the compound can modulate signaling pathways involved in cell proliferation and apoptosis. One study published in the Journal of Medicinal Chemistry reported that 3-(4-methyl-1H-imidazol-1-yl)phenol selectively inhibits the activation of mitogen-activated protein kinases (MAPKs), which are key regulators of cellular responses to stress and growth factors.

Clinical Potential: The potential clinical applications of 3-(4-methyl-1H-imidazol-1-yl)phenol are an area of active investigation. Preclinical studies have suggested that this compound may have therapeutic value in treating conditions characterized by oxidative stress and inflammation. For instance, it has shown promise in reducing inflammation in animal models of arthritis and neurodegenerative diseases. However, further clinical trials are needed to validate these findings and assess the safety and efficacy of 3-(4-methyl-1H-imidazol-1-yl)phenol.

Safety Considerations: strong > While < strong > 3-(4-methyl - 1 H - imidaz ol - 1 - yl ) phen ol strong > is generally considered safe for laboratory use , proper handling precautions should be followed . The compound should be stored in a cool , dry place away from incompatible materials . Personal protective equipment such as gloves , goggles , and lab coats should be worn when handling this compound to prevent skin contact or inhalation . In case of accidental exposure , appropriate first aid measures should be taken , and medical attention should be sought if necessary . p > < p >< strong > Conclusion : strong > In summary ,< strong > 3 -( 4 - methyl - 1 H - imidaz ol - 1 - yl ) phen ol strong > ( CAS No .< strong > 136167 - 38 - 9 strong > ) is a multifaceted compound with promising applications in medicinal chemistry , biochemistry , and materials science . Its unique chemical structure endows it with antioxidant properties , enzyme inhibition capabilities , and potential therapeutic benefits . Ongoing research continues to uncover new aspects of its biological activities , paving the way for innovative applications in various fields . As research progresses , it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies . p > article > response >